Cas no 2411180-48-6 (2-chloro-N-(3R)-5-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-3-ylacetamide)

• Product Name: 2-chloro-N-(3R)-5-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-3-ylacetamide
• CAS No: 2411180-48-6
• MF: C₁₂H₁₃ClN₂O₃
• MW: 268.696222066879
• CID: 5878039
• PubChem ID: 146094463
• Update Time: 2025-06-11

2-chloro-N-(3R)-5-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2411180-48-6
• EN300-26603078
• Z3766263002
• 2-Chloro-N-[(3R)-5-methyl-4-oxo-2,3-dihydro-1,5-benzoxazepin-3-yl]acetamide
• 2-chloro-N-[(3R)-5-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-3-yl]acetamide
• 2-chloro-N-(3R)-5-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-3-ylacetamide

• Inchi： 1S/C12H13ClN2O3/c1-15-9-4-2-3-5-10(9)18-7-8(12(15)17)14-11(16)6-13/h2-5,8H,6-7H2,1H3,(H,14,16)/t8-/m1/s1
• InChI Key： UQKIOMJTUCOYLR-MRVPVSSYSA-N
• SMILES： ClCC(N[C@H]1C(N(C)C2C=CC=CC=2OC1)=O)=O

Computed Properties

• Exact Mass: 268.0614700g/mol
• Monoisotopic Mass: 268.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-chloro-N-(3R)-5-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-3-ylacetamide

Research Brief on 2-chloro-N-(3R)-5-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-3-ylacetamide (CAS: 2411180-48-6)

The compound 2-chloro-N-(3R)-5-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-3-ylacetamide (CAS: 2411180-48-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and pharmacological relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel benzoxazepine derivatives, which exhibit promising activity against various disease targets. The (3R)-stereochemistry of the molecule is particularly noteworthy, as it has been shown to influence binding affinity and selectivity towards specific biological receptors. Structural optimization efforts have further enhanced its pharmacokinetic properties, making it a viable candidate for drug development.

In vitro and in vivo studies have demonstrated that 2-chloro-N-(3R)-5-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-3-ylacetamide exhibits potent inhibitory effects on certain enzymatic pathways involved in inflammatory and oncogenic processes. Mechanistic investigations reveal that the chloroacetamide moiety plays a critical role in covalent binding to target proteins, thereby modulating their activity. These findings underscore the compound's potential as a lead structure for the development of new therapeutics.

Ongoing research is exploring the broader applications of this molecule, including its use in combination therapies and as a scaffold for the design of multifunctional agents. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications. The compound's unique chemical properties and biological activity profile position it as a valuable tool for advancing our understanding of disease mechanisms and therapeutic interventions.

In conclusion, 2-chloro-N-(3R)-5-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-3-ylacetamide represents a promising avenue for future research in chemical biology and drug discovery. Continued investigation into its mechanisms of action and therapeutic potential will likely yield significant contributions to the field.